6-Methyl-2,3-di-p-tolyl-5H-pyrrolo[2,3-b]pyrazine

• Molecular Formula: C21H19N3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 6-methyl-2,3-bis(4-methylphenyl)-5H-pyrrolo[2,3-b]pyrazine
• InChI: InChI=1S/C21H19N3/c1-13-4-8-16(9-5-13)19-20(17-10-6-14(2)7-11-17)24-21-18(23-19)12-15(3)22-21/h4-12H,1-3H3,(H,22,24)
• InChI Key: JZGRFNPJXICTNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(NC(=C3)C)N=C2C4=CC=C(C=C4)C

Description

6-Methyl-2,3-di-p-tolyl-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C21H19N3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Bromo-3-chloro-6-methyl-5H-pyrrolo[2,3-b]pyrazine (step 3) (183 mg, 0.742 mmol) in dioxane (5 ml) was degassed with N2 and treated with p-tolylboronic acid (242 mg, 1.782 mmol), K2CO3 (308 mg, 2.227 mmol) and PdCl2(dppf)-CH2Cl2-adduct (60.6 mg, 0.074 mmol). The reaction mixture was heated at reflux for 3 hours. After cooling to RT, further portions of p-tolyl boronic acid (242 mg, 1.782 mmol) and PdCl2(dppf)-CH2Cl2-adduct (60.6 mg, 0.074 mmol) were added and heating continued at reflux for 2 hours. After cooling to RT, the mixture was diluted with water (50 ml). The resultant suspension was sonicated and filtered, rinsing the filter cake with water (×3). Purification of the crude product by chromatography on silica eluting with 0-30% EtOAc in iso-hexane afforded the titled compound;